Cas no 956930-23-7 (5-AMINO-1-[3-(TRIFLUOROMETHYL)PHENYL]-1H-PYRAZOLE-4-CARBONITRILE)

• Product Name: 5-AMINO-1-[3-(TRIFLUOROMETHYL)PHENYL]-1H-PYRAZOLE-4-CARBONITRILE
• CAS No: 956930-23-7
• MDL: MFCD07021398
• CID: 3032536
• Update Time: 2025-05-22

5-AMINO-1-[3-(TRIFLUOROMETHYL)PHENYL]-1H-PYRAZOLE-4-CARBONITRILE Chemical and Physical Properties

Names and Identifiers

• 5-AMINO-1-[3-(TRIFLUOROMETHYL)PHENYL]-1H-PYRAZOLE-4-CARBONITRILE
• 5-amino-1-[3-(trifluoromethyl)phenyl]pyrazole-4-carbonitrile
• 1H-Pyrazole-4-carbonitrile, 5-amino-1-[3-(trifluoromethyl)phenyl]-

• MDL： MFCD07021398

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 5-AMINO-1-[3-(TRIFLUOROMETHYL)PHENYL]-1H-PYRAZOLE-4-CARBONITRILE

Recent Advances in the Study of 5-AMINO-1-[3-(TRIFLUOROMETHYL)PHENYL]-1H-PYRAZOLE-4-CARBONITRILE (CAS: 956930-23-7)

The compound 5-AMINO-1-[3-(TRIFLUOROMETHYL)PHENYL]-1H-PYRAZOLE-4-CARBONITRILE (CAS: 956930-23-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its pyrazole core and trifluoromethylphenyl substituent, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic targets.

Recent studies have focused on the synthesis and optimization of this compound, exploring its reactivity and potential as a building block for more complex molecules. Researchers have employed advanced techniques such as NMR spectroscopy, X-ray crystallography, and mass spectrometry to elucidate its structural features and confirm its purity. These efforts have laid the groundwork for further investigations into its biological activity.

In vitro and in vivo studies have revealed that 5-AMINO-1-[3-(TRIFLUOROMETHYL)PHENYL]-1H-PYRAZOLE-4-CARBONITRILE exhibits notable activity against specific enzyme targets, including kinases and proteases, which are implicated in various disease pathways. For instance, preliminary data suggest that this compound may act as an inhibitor of protein kinases involved in inflammatory and oncogenic processes, highlighting its potential as a lead compound for anti-inflammatory and anticancer drug development.

Further research has explored the compound's pharmacokinetic properties, such as its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have provided valuable insights into its bioavailability and metabolic stability, which are critical factors for its potential translation into clinical applications. Computational modeling and molecular docking studies have also been conducted to predict its binding affinity and interaction mechanisms with target proteins.

Despite these promising findings, challenges remain in optimizing the compound's efficacy and minimizing potential off-target effects. Ongoing research aims to address these issues through structural modifications and the development of derivatives with improved selectivity and potency. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progress of this compound toward preclinical and clinical trials.

In conclusion, 5-AMINO-1-[3-(TRIFLUOROMETHYL)PHENYL]-1H-PYRAZOLE-4-CARBONITRILE represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and biological activity make it a valuable subject for further investigation, with potential applications in the treatment of various diseases. Continued research and development efforts will be essential to fully realize its therapeutic potential.